Cas no 1445781-95-2 (tert-butyl 3-amino-3-phenylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-phenylazetidine-1-carboxylate
• CAS No: 1445781-95-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 4600240
• Update Time: 2025-06-11

tert-butyl 3-amino-3-phenylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-phenylazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-amino-3-phenyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20N2O2/c1-13(2,3)18-12(17)16-9-14(15,10-16)11-7-5-4-6-8-11/h4-8H,9-10,15H2,1-3H3
• InChI Key： ZIGCVNGIYACWBN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N)(C2=CC=CC=C2)C1

Additional information on tert-butyl 3-amino-3-phenylazetidine-1-carboxylate

tert-butyl 3-amino-3-phenylazetidine-1-carboxylate (CAS No. 1445781-95-2): An Overview and Recent Advances

tert-butyl 3-amino-3-phenylazetidine-1-carboxylate (CAS No. 1445781-95-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of tert-butyl 3-amino-3-phenylazetidine-1-carboxylate.

Chemical Structure and Properties

tert-butyl 3-amino-3-phenylazetidine-1-carboxylate is a chiral compound with a molecular formula of C₁₄H₁₉N₃O₂. The compound features a tert-butyl group attached to an azetidine ring, which is further substituted with an amino group and a phenyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The tert-butyl group provides steric protection, while the amino and phenyl groups contribute to its reactivity and biological activity.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it suitable for various synthetic transformations. Its stability under standard laboratory conditions makes it a reliable starting material for further chemical modifications.

Synthesis Methods

The synthesis of tert-butyl 3-amino-3-phenylazetidine-1-carboxylate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of tert-butyl azetidine-3-carboxylate with benzaldehyde followed by reduction to form the desired product. This method typically proceeds via an imine intermediate, which is then reduced using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed coupling reactions between tert-butyl azetidine-3-carboxylate and phenylboronic acid have been reported to yield high yields of tert-butyl 3-amino-3-phenylazetidine-1-carboxylate. These methods offer advantages in terms of efficiency and scalability, making them attractive for large-scale production.

Biological Activity and Applications

tert-butyl 3-amino-3-phenylazetidine-1-carboxylate has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic areas including cardiovascular diseases, neurological disorders, and cancer.

In particular, research has focused on its ability to modulate serotonin receptors, which play a crucial role in mood regulation and cognitive function. Studies have shown that derivatives of tert-butyl 3-amino-3-phenylazetidine-1-carboxylate can selectively bind to serotonin receptors, potentially leading to new treatments for depression and anxiety disorders.

Beyond its receptor modulation properties, tert-butyl 3-amino-3-phenylazetidine-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results with tert-butyl 3-amino-3-phenylazetidine-1-carboxylate have led to increased interest in its clinical development. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent through early-stage clinical trials. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects.

Preliminary data from phase I trials have shown that tert-butyl 3-amino-3-phenylazetidine-1-carboxylate is well-tolerated at various dose levels with no significant adverse effects. Further studies are underway to determine optimal dosing regimens and to assess its therapeutic potential in specific disease indications.

The future prospects for tert-butyl 3-amino-3-phenylazetidine-1-carboxylate are promising. Continued research and development efforts are expected to uncover new applications and improve our understanding of its mechanisms of action. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play an increasingly important role in the treatment of various medical conditions.